Cas no 1256353-07-7 (3-(difluoromethyl)phenylmethanamine,hydrochloride)

• Product Name: 3-(difluoromethyl)phenylmethanamine,hydrochloride
• CAS No: 1256353-07-7
• MF: C₈H₁₀ClF₂N
• MW: 193.62150812149
• MDL: MFCD19689540
• CID: 1090367
• PubChem ID: 71306165
• Update Time: 2025-06-26

3-(difluoromethyl)phenylmethanamine,hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-(Difluoromethyl)phenyl)methanamine hydrochloride
• [3-(difluoromethyl)phenyl]methanamine,hydrochloride
• AS-71065
• AKOS022177967
• starbld0009704
• SY124000
• CS-0038489
• 1-[3-(DIFLUOROMETHYL)PHENYL]METHANAMINE HYDROCHLORIDE
• AM806073
• MFCD19689540
• EN300-156533
• 1256353-07-7
• 3-Difluoromethylbenzylamine hydrochloride
• Z1753013009
• [3-(Difluoromethyl)phenyl]methanamine HCl
• 3-Difluoromethylbenzylamine HCl
• Benzenemethanamine, 3-(difluoromethyl)-, hydrochloride (1:1)
• [3-(difluoromethyl)phenyl]methanamine;hydrochloride
• 3-(Difluoromethyl)benzylamine Hydrochloride
• [3-(difluoromethyl)phenyl]methanamine hydrochloride
• 3-(difluoromethyl)phenylmethanamine,hydrochloride

• MDL： MFCD19689540
• Inchi： 1S/C8H9F2N.ClH/c9-8(10)7-3-1-2-6(4-7)5-11;/h1-4,8H,5,11H2;1H
• InChI Key： UJLCUNLIQPWOCA-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(CN)=C1)F

Computed Properties

• Exact Mass: 193.0469833g/mol
• Monoisotopic Mass: 193.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-(difluoromethyl)phenylmethanamine,hydrochloride

Introduction to 3-(difluoromethyl)phenylmethanamine hydrochloride (CAS No. 1256353-07-7)

3-(difluoromethyl)phenylmethanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1256353-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by the presence of a hydrochloride salt form, which enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The molecular structure of 3-(difluoromethyl)phenylmethanamine hydrochloride incorporates a phenyl ring substituted with a difluoromethyl group and an amine functional group, which is further stabilized by the hydrochloride salt. This unique structural motif positions the compound as a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The difluoromethyl group, in particular, is known for its ability to increase lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. The presence of this moiety in 3-(difluoromethyl)phenylmethanamine hydrochloride suggests that it may exhibit favorable pharmacological properties, making it an attractive scaffold for developing novel pharmaceutical agents.

One of the most compelling aspects of 3-(difluoromethyl)phenylmethanamine hydrochloride is its potential role in the development of small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted the importance of amine derivatives in modulating enzyme activity and receptor interactions. The compound’s amine group provides a hydrogen bond donor capability, which is essential for interactions with biological targets such as kinases, proteases, and other enzymes involved in disease pathways.

Moreover, the hydrochloride form of the compound enhances its pharmacokinetic properties by improving solubility in aqueous media, facilitating absorption and distribution within the body. This characteristic is particularly advantageous for oral administration and ensures that the compound can reach its target sites effectively. The enhanced solubility also contributes to better formulation flexibility, allowing for diverse delivery systems tailored to specific therapeutic needs.

Current research in medicinal chemistry has demonstrated that compounds featuring difluoromethyl groups often exhibit improved pharmacological profiles due to their ability to modulate electronic properties and steric hindrance around biological targets. For instance, studies on kinase inhibitors have shown that incorporating a difluoromethyl group can significantly enhance binding affinity and selectivity. Given these findings, 3-(difluoromethyl)phenylmethanamine hydrochloride could serve as a valuable building block for designing next-generation therapeutics targeting cancers, inflammatory diseases, and infectious disorders.

The synthesis of 3-(difluoromethyl)phenylmethanamine hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound’s complexity but also underscore its significance as a key intermediate in pharmaceutical manufacturing.

In academic settings, 3-(difluoromethyl)phenylmethanamine hydrochloride has been utilized as a reference compound in mechanistic studies aimed at understanding enzyme inhibition mechanisms. Researchers have explored its interactions with various enzymes using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into how structural modifications around the amine group influence binding affinity and catalytic activity.

The potential therapeutic applications of 3-(difluoromethyl)phenylmethanamine hydrochloride extend beyond enzyme inhibition. Emerging evidence suggests that this compound may exhibit antioxidant properties due to its ability to stabilize reactive intermediates through electron donation via the amine group. Antioxidant activity is increasingly recognized as a key mechanism in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Additionally, the hydrochloride salt form of the compound enhances its stability under various storage conditions, making it suitable for long-term research applications. This stability is crucial for maintaining sample integrity during extended periods of experimentation or when large quantities are required for preclinical studies.

The role of computational chemistry in optimizing drug candidates like 3-(difluoromethyl)phenylmethanamine hydrochloride cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize molecular structures before experimental synthesis begins. These computational approaches have accelerated drug discovery pipelines by identifying promising candidates with minimal experimental trial-and-error.

In conclusion,3-(difluoromethyl)phenylmethanamine hydrochloride (CAS No. 1256353-07-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—particularly the presence of a difluoromethyl group and an amine functional group—position it as a versatile intermediate for developing novel therapeutics targeting various diseases. The enhanced solubility provided by its hydrochloride salt form further improves its pharmacokinetic profile, making it an attractive candidate for further investigation.